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Compound of Interest

Compound Name: 1-Bromotetradecane-d4

Cat. No.: B582282

CAS Number: 1219798-81-8

This technical guide provides a comprehensive overview of 1-Bromotetradecane-d4, a
deuterated form of 1-bromotetradecane. It is intended for researchers, scientists, and
professionals in drug development who may utilize this compound as an internal standard or a
metabolic tracer. Due to the limited availability of specific experimental data for the deuterated
form, this guide also includes relevant information on the non-deuterated analog (1-
Bromotetradecane, CAS 112-71-0) to provide a foundational understanding of its chemical
properties and reactivity.

Compound Identification and Properties

1-Bromotetradecane-d4 is a saturated long-chain alkyl bromide that is isotopically labeled
with four deuterium atoms. This labeling makes it a valuable tool in mass spectrometry-based
analytical methods.

Table 1: Physicochemical Properties of 1-Bromotetradecane-d4 and its Non-Deuterated
Analog
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1-
1-
Bromotetradecane
Property Bromotetradecane- Source
o (Non-Deuterated
Analog)
CAS Number 1219798-81-8 112-71-0 [1]
Molecular Formula C14H25D4Br C1aH29Br [1]
Molecular Weight 281.31 g/mol 277.28 g/mol
Colorless to light Colorless to light
Appearance o o [1][2]
yellow liquid yellow liquid
Melting Point Not available 5-6 °C [2][3]114]
- _ _ 175-178 °C at 20
Boiling Point Not available [21[31[4]
mmHg
Density Not available 0.932 g/mL at 25 °C [4]
Flash Point Not available 113 °C (closed cup) [2][3]
Insoluble in water,; Insoluble in water,;
Solubility soluble in organic soluble in organic [1]
solvents solvents
Refractive Index Not available n20/D 1.460 [4]

Synthesis and Purification

While a specific, detailed synthesis protocol for 1-Bromotetradecane-d4 is not readily

available in published literature, a general approach would involve the bromination of a

deuterated tetradecanol precursor. The synthesis of the non-deuterated analog, 1-

bromotetradecane, is well-documented and typically proceeds via the bromination of 1-

tetradecanol.[5][6]

Experimental Protocol: Synthesis of 1-Bromotetradecane (Non-Deuterated Analog)

This protocol serves as a reference for the general class of reaction.
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Materials:

e 1-Tetradecanol

e Sulfuric acid

e Hydrobromic acid

e 10% Sodium carbonate solution

e 50% Ethanol

e Anhydrous sodium carbonate
Procedure:

» To a reaction vessel, add 1-tetradecanol.

» With stirring, slowly add sulfuric acid, maintaining control over the temperature. Continue
stirring for 30 minutes after the addition is complete.[5]

e Add hydrobromic acid to the mixture.
o Heat the reaction mixture to 99-101 °C and maintain this temperature for 8 hours.[5]
o Cool the mixture to 30 °C and allow the layers to separate for 12 hours.[5]

« |solate the upper oily layer and neutralize it to a pH of 8 with a 10% sodium carbonate
solution.[5]

e Wash the organic layer twice with an equal volume of 50% ethanol.[5]

» Dry the resulting oily substance over anhydrous sodium carbonate with intermittent stirring
for 24 hours.[5]

¢ Filter the mixture to obtain crude 1-bromotetradecane.

o Further purification can be achieved by vacuum distillation or column chromatography.
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Diagram 1: General Synthesis Workflow for 1-Bromotetradecane
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to 1-Bromotetradecane-
d4]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b582282#1-bromotetradecane-d4-cas-number-
1219798-81-8]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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